Cas no 932300-18-0 (N-{3-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}-2-methylbenzamide)

• Product Name: N-{3-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}-2-methylbenzamide
• CAS No: 932300-18-0
• MF: C₂₀H₁₈N₆O₂S
• MW: 406.460921764374
• CID: 5428154
• PubChem ID: 20941438
• Update Time: 2025-07-16

N-{3-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 932300-18-0
• STL134188
• N-[3-[1-(2-methoxyphenyl)-5-methyltriazol-4-yl]-1,2,4-thiadiazol-5-yl]-2-methylbenzamide
• N-{3-[1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}-2-methylbenzamide
• N-(3-(1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-1,2,4-thiadiazol-5-yl)-2-methylbenzamide
• F3411-2506
• AKOS002013594
• N-[3-[1-(2-Methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl]-2-methylbenzamide
• N-{3-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}-2-methylbenzamide

• Inchi： 1S/C20H18N6O2S/c1-12-8-4-5-9-14(12)19(27)22-20-21-18(24-29-20)17-13(2)26(25-23-17)15-10-6-7-11-16(15)28-3/h4-11H,1-3H3,(H,21,22,24,27)
• InChI Key： MYYMKLCWICWOOA-UHFFFAOYSA-N
• SMILES： C(NC1SN=C(C2=C(C)N(C3=CC=CC=C3OC)N=N2)N=1)(=O)C1=CC=CC=C1C

Computed Properties

• Exact Mass: 406.12119501g/mol
• Monoisotopic Mass: 406.12119501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.33±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-{3-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}-2-methylbenzamide

Recent Advances in the Study of N-{3-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}-2-methylbenzamide (CAS: 932300-18-0)

The compound N-{3-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}-2-methylbenzamide (CAS: 932300-18-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The structural complexity of this molecule, featuring a 1,2,3-triazole and 1,2,4-thiadiazole core, contributes to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with target proteins, providing valuable insights for further optimization.

In vitro and in vivo studies have demonstrated promising results, with the compound exhibiting significant efficacy in reducing tumor growth and inflammation in preclinical models. Notably, its pharmacokinetic properties, including bioavailability and metabolic stability, have been characterized, suggesting potential for further development. However, challenges such as solubility and toxicity profiles remain to be addressed in subsequent research phases.

The synthesis of N-{3-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}-2-methylbenzamide has been optimized through innovative catalytic methods, improving yield and purity. Recent publications have detailed these advancements, emphasizing the use of green chemistry principles to minimize environmental impact. These developments are critical for scaling up production for clinical trials.

Future research directions include exploring the compound's mechanism of action in greater detail, identifying potential synergistic effects with existing therapeutics, and conducting comprehensive toxicity studies. The integration of multi-omics approaches is expected to provide a deeper understanding of its biological impact, paving the way for personalized medicine applications.

In conclusion, N-{3-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}-2-methylbenzamide represents a promising candidate for therapeutic development, with ongoing research efforts aimed at overcoming current limitations. Its unique chemical structure and biological activity underscore its potential to address unmet medical needs in oncology and inflammation.